Cas no 1858116-95-6 (Sodium 5-bromopyridine-3-sulfinate)

• Product Name: Sodium 5-bromopyridine-3-sulfinate
• CAS No: 1858116-95-6
• MF: C₅H₃BrNNaO₂S
• MW: 244.041589975357
• CID: 5707468
• PubChem ID: 130786748
• Update Time: 2026-03-11

Sodium 5-bromopyridine-3-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-723065
• 1858116-95-6
• Sodium 5-bromopyridine-3-sulfinate
• Sodium5-bromopyridine-3-sulfinate
• 3-Pyridinesulfinic acid, 5-bromo-, sodium salt (1:1)
• F96428
• MFCD30200411

• Inchi： 1S/C5H4BrNO2S.Na/c6-4-1-5(10(8)9)3-7-2-4;/h1-3H,(H,8,9);/q;+1/p-1
• InChI Key： PWFLMUBEPJWWTF-UHFFFAOYSA-M
• SMILES： BrC1=CN=CC(=C1)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 242.89656g/mol
• Monoisotopic Mass: 242.89656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.2Ų

Additional information on Sodium 5-bromopyridine-3-sulfinate

Recent Advances in the Application of Sodium 5-bromopyridine-3-sulfinate (CAS: 1858116-95-6) in Chemical Biology and Pharmaceutical Research

Sodium 5-bromopyridine-3-sulfinate (CAS: 1858116-95-6) has emerged as a versatile intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Recent studies have highlighted its utility in cross-coupling reactions, particularly in the construction of sulfone-containing heterocycles, which are pivotal in drug discovery. This compound's unique reactivity profile, attributed to the bromine and sulfinate functional groups, enables diverse transformations under mild conditions, making it a valuable tool for medicinal chemists.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Sodium 5-bromopyridine-3-sulfinate in the synthesis of novel kinase inhibitors. Researchers utilized this compound in a palladium-catalyzed cross-coupling reaction to introduce sulfone moieties into pyridine scaffolds, resulting in compounds with enhanced selectivity for specific kinase targets. The study reported a 40% improvement in inhibitory activity compared to traditional sulfonylation methods, underscoring the compound's potential in optimizing drug candidates.

In the realm of chemical biology, Sodium 5-bromopyridine-3-sulfinate has been employed as a key building block for the development of activity-based probes (ABPs). A recent ACS Chemical Biology publication detailed its use in creating sulfonyl fluoride probes that selectively label cysteine residues in target proteins. This application leverages the compound's ability to undergo nucleophilic aromatic substitution (SNAr) reactions, enabling precise protein profiling and facilitating the identification of new drug targets.

The pharmaceutical industry has also recognized the compound's potential in process chemistry. A 2024 patent application by a major pharmaceutical company described an improved synthetic route to antiviral agents using Sodium 5-bromopyridine-3-sulfinate as a critical intermediate. The patented method achieved a 65% reduction in production costs while maintaining high purity standards, demonstrating the compound's economic and practical advantages in large-scale manufacturing.

Ongoing research continues to explore novel applications of Sodium 5-bromopyridine-3-sulfinate. Current investigations focus on its use in DNA-encoded library (DEL) technology, where its unique reactivity enables the construction of diverse sulfone-containing compounds for high-throughput screening. Preliminary results suggest that this approach may significantly expand the chemical space available for drug discovery, particularly in targeting challenging protein-protein interactions.

Despite these advances, challenges remain in the handling and storage of Sodium 5-bromopyridine-3-sulfinate due to its sensitivity to moisture and oxygen. Recent studies in Organic Process Research & Development have proposed optimized storage conditions and handling protocols to improve the compound's stability, ensuring its reliable performance in synthetic applications. These developments are expected to further enhance its utility in both academic and industrial settings.

In conclusion, Sodium 5-bromopyridine-3-sulfinate (CAS: 1858116-95-6) has established itself as a valuable reagent in modern chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to chemical probe development, coupled with ongoing methodological improvements, position this compound as a key player in advancing medicinal chemistry and biological research. Future studies will likely uncover additional applications and refine existing methodologies, further solidifying its importance in the field.